Cas no 2320212-89-1 (4-(5-fluoro-2-methoxybenzenesulfonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one)

• Product Name: 4-(5-fluoro-2-methoxybenzenesulfonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one
• CAS No: 2320212-89-1
• MF: C₁₄H₁₄FN₃O₄S₂
• MW: 371.407063961029
• CID: 6302555
• PubChem ID: 134161354
• Update Time: 2025-06-08

4-(5-fluoro-2-methoxybenzenesulfonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-fluoro-2-methoxybenzenesulfonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one
• CHEMBL4899761
• 4-(5-fluoro-2-methoxyphenyl)sulfonyl-1-(1,3-thiazol-2-yl)piperazin-2-one
• F6573-8175
• AKOS040705475
• 2320212-89-1
• 4-((5-fluoro-2-methoxyphenyl)sulfonyl)-1-(thiazol-2-yl)piperazin-2-one

• Inchi： 1S/C14H14FN3O4S2/c1-22-11-3-2-10(15)8-12(11)24(20,21)17-5-6-18(13(19)9-17)14-16-4-7-23-14/h2-4,7-8H,5-6,9H2,1H3
• InChI Key： IXAWSWLCGYCQOD-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)F)(N1CC(N(C2=NC=CS2)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 371.04097645g/mol
• Monoisotopic Mass: 371.04097645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 116Ų

Additional information on 4-(5-fluoro-2-methoxybenzenesulfonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one

Exploring the Potential of 4-(5-fluoro-2-methoxybenzenesulfonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one (CAS No. 2320212-89-1) in Modern Research

The compound 4-(5-fluoro-2-methoxybenzenesulfonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one (CAS No. 2320212-89-1) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This sulfonylpiperazine derivative, characterized by its fluorinated benzene and thiazole moieties, exhibits promising biological activity, making it a subject of interest for researchers exploring novel drug candidates. Its molecular architecture combines a methoxybenzenesulfonyl group with a piperazin-2-one core, offering a versatile scaffold for further chemical modifications.

Recent studies have highlighted the role of 4-(5-fluoro-2-methoxybenzenesulfonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one in targeting specific enzymes and receptors involved in inflammatory and metabolic pathways. The presence of the fluoro substituent enhances its binding affinity, while the thiazole ring contributes to its stability and bioavailability. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely investigated for their applications in oncology and autoimmune diseases. This aligns with the growing demand for precision medicine and targeted therapies, which are among the most searched topics in biomedical research today.

In addition to its pharmacological potential, the synthesis of CAS No. 2320212-89-1 has been optimized to improve yield and purity, addressing the challenges associated with heterocyclic compound production. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to streamline its preparation, reflecting the industry's shift toward green chemistry and sustainable practices. These innovations resonate with the increasing focus on environmentally friendly methodologies in drug development, a topic frequently searched by professionals and students alike.

The compound's structure-activity relationship (SAR) has also been a focal point of research, with efforts to elucidate how modifications to its benzenesulfonyl or piperazinone components influence its efficacy. Such studies are crucial for designing derivatives with enhanced selectivity and reduced off-target effects, a priority in the era of personalized medicine. Furthermore, computational tools like molecular docking and QSAR modeling have been utilized to predict its interactions with biological targets, showcasing the integration of artificial intelligence in modern drug discovery.

As the scientific community continues to explore the applications of 4-(5-fluoro-2-methoxybenzenesulfonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one, its relevance extends beyond the laboratory. Discussions on platforms like ResearchGate and PubMed often highlight its potential in addressing unmet medical needs, such as resistant infections or chronic inflammatory conditions. This aligns with broader trends in healthcare, where drug repurposing and multi-target therapies are gaining traction. By leveraging its unique properties, researchers aim to contribute to the development of next-generation therapeutics, ensuring that this compound remains a key player in the evolving landscape of pharmaceutical innovation.